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Cat. No.: B146156

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl hexanoate (CAS No. 626-82-4), an ester with the molecular formula C10H2002, is a
colorless liquid recognized for its characteristic fruity, pineapple-like aroma.[1] Beyond its
prevalent use as a flavoring and fragrance agent, understanding its physical properties is
crucial for its application in scientific research and pharmaceutical development, where it may
serve as a solvent, a volatile marker, or a component in formulation studies. This technical
guide provides a comprehensive overview of the core physical properties of butyl hexanoate,
complete with detailed experimental protocols for their determination.

Core Physical Properties

A summary of the key physical properties of butyl hexanoate is presented in the table below.
These values represent a synthesis of data from various reputable sources and provide a
baseline for laboratory applications.
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Property Value Units Conditions
Molecular Weight 172.27 g/mol

Appearance Colorless liquid

Odor Fruity, pineapple-like

Density 0.866 g/mL at 25 °C

Boiling Point 208 °C at 760 mmHg

61-62 °C at 3 mmHg

Melting Point -64.3 to -68.4 °C

Refractive Index 1.416 n20/D at 20 °C

Solubility in Water 33.39 mg/L at 25 °C (estimated)
Vapor Pressure 0.413 mmHg at 25 °C (estimated)
Flash Point 81 °C Closed Cup

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail the methodologies for measuring the key physical properties of butyl
hexanoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Method: Thiele Tube
This method is suitable for small sample volumes.
Apparatus:

e Thiele tube
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e Thermometer (-10 to 250 °C)

o Capillary tube (sealed at one end)

e Small test tube

e Rubber band or similar attachment

e Heating source (Bunsen burner or heating mantle)
e Mineral oll

Procedure:

o Attach the small test tube containing 0.5-1 mL of butyl hexanoate to the thermometer using
a rubber band. The bottom of the test tube should be level with the thermometer bulb.

e Place a capillary tube, with the sealed end facing up, into the test tube containing the butyl
hexanoate.

o Suspend the thermometer and attached test tube in a Thiele tube filled with mineral oil,
ensuring the oil level is above the side arm to allow for proper convection.

o Gently heat the side arm of the Thiele tube.[2] As the temperature increases, a stream of
bubbles will emerge from the open end of the capillary tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
e Remove the heat source and allow the apparatus to cool.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.
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Boiling Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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